Cas no 1335131-21-9 (N-Methyl-1H,4H,5H,6H-cyclopenta-cpyrazole-3-carboxamide)

• Product Name: N-Methyl-1H,4H,5H,6H-cyclopenta-cpyrazole-3-carboxamide
• CAS No: 1335131-21-9
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD22373665
• CID: 4589135
• PubChem ID: 44229278
• Update Time: 2024-02-29

N-Methyl-1H,4H,5H,6H-cyclopenta-cpyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1H,4H,5H,6H-cyclopenta-[c]pyrazole-3-carboxamide
• N-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• N-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• N-Methyl-1H,4H,5H,6H-cyclopenta-cpyrazole-3-carboxamide

• MDL： MFCD22373665
• Inchi： 1S/C8H11N3O/c1-9-8(12)7-5-3-2-4-6(5)10-11-7/h2-4H2,1H3,(H,9,12)(H,10,11)
• InChI Key： TYDCMCXSYOEORK-UHFFFAOYSA-N
• SMILES： N1=C(C(NC)=O)C2CCCC=2N1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides